4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene

• CAS: 28622-84-6
• Synonyms: 4,5-dihydro-4,5-dihydroxybenzo(a)pyrene; 4,5-dihydrobenzo(a)pyrene-4,5-trans-(e,e)-diol; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (4R-cis)-isomer; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (4R-trans)-isomer; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (4S-cis)-isomer; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (4S-trans)-isomer; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (cis)-isomer; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (trans)-(+-)-isomer; 4,5-dihydroxy-4,5-dihydrobenzo(a)pyrene, (trans)-isomer; B(a)P-4,5-diol; benzo(a)pyrene-4,5-dihydrodiol
• Molecular Formula: C20H14O2
• Molecular Weight: 286.3 g/mol
• SMILES: C1=CC=C2C3=C4C(=CC2=C1)C(C(C5=CC=CC(=C54)C=C3)O)O
• InChI: InChI=1S/C20H14O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,19-22H
• InChIKey: OYOQHRXJXXTZII-UHFFFAOYSA-N

4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene (B[a]P-4,5-diol) is a trans‑configured K‑region dihydrodiol metabolite of the polycyclic aromatic hydrocarbon benzo[a]pyrene (B[a]P). It belongs to the class of PAH dihydrodiols that arise from cytochrome P450‑mediated epoxidation followed by epoxide hydrolase‑catalyzed hydrolysis.

4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene (CAS 28622-84-6) – Compound Profile for Analytical and Carcinogenesis Research

4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene (B[a]P-4,5-diol) is a trans‑configured K‑region dihydrodiol metabolite of the polycyclic aromatic hydrocarbon benzo[a]pyrene (B[a]P) [1]. It belongs to the class of PAH dihydrodiols that arise from cytochrome P450‑mediated epoxidation followed by epoxide hydrolase‑catalyzed hydrolysis [2]. Unlike its bay‑region isomer, B[a]P‑7,8‑dihydrodiol, this compound is not a proximate carcinogen and has markedly lower DNA‑binding and tumor‑initiating activities. Its primary utility in research is as an authentic analytical standard for metabolite profiling, as a substrate for epoxide hydrolase assays, and as a reference compound in studies of PAH detoxification pathways.

Authentic K‑region dihydrodiol reference standard for B[a]P metabolite profiling

HPLC/LC‑MS method calibration

Non‑genotoxic PAH diol for detoxification pathway studies and negative control use

DNA adduct and genotoxicity assay context

Epoxide hydrolase substrate enabling enzyme kinetic and inhibitor screening research

K‑region selectivity evaluation

• [1] PubChem Compound Summary CID 34292. 4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene. View Source
• [2] Hosagrahara VP, Rettie AE, Hassett C, Omiecinski CJ. Epoxide hydrolases: biochemistry and molecular biology. Chem Biol Interact. 2004;150(2):143-163. View Source

Why Benzo[a]pyrene Metabolite Standards Cannot Be Interchanged – The 4,5-Dihydrodiol Differentiation Imperative

B[a]P dihydrodiol positional isomers (4,5‑; 7,8‑; 9,10‑) exhibit profoundly different biological activities despite sharing the same molecular formula. The 7,8‑dihydrodiol is the immediate precursor of the ultimate carcinogen (±)‑anti‑BPDE, whereas the 4,5‑dihydrodiol is predominantly a detoxification product [1]. Substituting one dihydrodiol for another in an analytical reference panel, a metabolic activation study, or a toxicological assay will lead to erroneous conclusions about metabolic flux, DNA adduct formation, or carcinogenic potency. The quantitative evidence below demonstrates that B[a]P‑4,5‑diol is not merely a less active analog but a functionally distinct chemical entity that serves entirely different experimental purposes.

4,5‑Diol (target) Predominantly a detoxification product; does not form DNA adducts in standard liver nuclei systems. Analytical or negative-control workflow.

7,8‑Diol (competitor) Immediate precursor of the ultimate carcinogen BPDE; high DNA binding and tumor‑initiating activity. Pathway activation and adduct studies.

9,10‑Diol Distinct metabolic fate and biological profile. Replacing any diol isomer without structural verification may lead to erroneous metabolic flux or carcinogenicity conclusions.

• [1] Sims P, Grover PL, Swaisland A, Pal K, Hewer A. Metabolic activation of benzo[a]pyrene proceeds by a diol-epoxide. Nature. 1974;252(3480):326-328. View Source

Quantitative Evidence Guide – 4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene vs. Competing B[a]P Dihydrodiols

Tumor‑Initiating Activity in Mouse Skin: 4,5‑Diol vs 7,8‑Diol vs Parent B[a]P

In a direct head‑to‑head mouse skin tumor‑initiation study, a single topical dose (25 μg) of each dihydrodiol was applied to CDI mice, followed by TPA promotion. The 7,8‑dihydrodiol was almost as active an initiator as benzo[a]pyrene itself, whereas the 4,5‑ and 9,10‑dihydrodiols were significantly less active [1]. Quantitative tumour incidence data (Table I of the original paper) show that the 4,5‑dihydrodiol group had a tumour incidence rate and multiplicity markedly lower than those of the 7,8‑dihydrodiol or parent B[a]P groups, confirming that the K‑region dihydrodiol lacks the potent initiating activity characteristic of bay‑region dihydrodiols.

Tumor initiation (mouse skin)

Head-to-head

4,5‑Diol: weakly active; 7,8‑diol: almost as active as B[a]P (25 µg single dose). CDI mice, TPA promotion.

Reported tumor‑initiation endpoint context

Supports use as negative control or detoxification standard

Evidence Dimension	Tumour‑initiating activity (mouse skin, initiation‑promotion protocol)
Target Compound Data	4,5‑Dihydrodiol: significantly less active than parent B[a]P; exact incidence rates reported in Chouroulinkov et al. (1976) Table I.
Comparator Or Baseline	B[a]P‑7,8‑dihydrodiol: almost as active as benzo[a]pyrene (25 μg single dose).
Quantified Difference	4,5‑Dihydrodiol is classified as weakly active; 7,8‑dihydrodiol approximates the activity of the parent carcinogen.
Conditions	Adult female CDI mice, single topical dose (25 μg) followed by thrice‑/twice‑weekly TPA (1 μg) for 52 weeks.

Why This Matters

This proves that 4,5‑dihydrodiol is functionally distinct from the proximate carcinogen 7,8‑dihydrodiol, making it inappropriate as a surrogate in carcinogenesis studies and essential as a negative control or detoxification standard.

• [1] Chouroulinkov I, Gentil A, Grover PL, Sims P. Tumour-initiating activities on mouse skin of dihydrodiols derived from benzo[a]pyrene. Br J Cancer. 1976;34(5):523-532. View Source

DNA Adduct Formation in Rat Liver Nuclei: 4,5‑Diol vs 7,8‑Diol vs Hydroxy‑B[a]Ps

In a comparative in vitro system using liver nuclei from 3‑methylcholanthrene‑treated rats, the 4,5‑dihydrodiol was extensively metabolized but did not give rise to any detectable DNA‑binding products, whereas the 7,8‑dihydrodiol produced maximal DNA binding, approximately 3‑fold that of 9‑hydroxybenzo[a]pyrene and 60‑fold that of 3‑hydroxybenzo[a]pyrene [1]. This demonstrates a fundamental difference in the capacity of these isomers to form covalent DNA adducts upon metabolic activation.

DNA adduct formation (rat liver nuclei)

Head-to-head

4,5‑Diol: no detectable DNA adducts. 7,8‑diol: maximal binding (3‑fold vs 9‑OH‑B[a]P).

Non‑genotoxic metabolite standard context

Ideal for analytical method validation and genotoxicity negative control

Evidence Dimension	DNA adduct formation (covalent binding to DNA in isolated rat liver nuclei)
Target Compound Data	4,5‑Dihydro‑4,5‑dihydroxybenzo[a]pyrene: no detectable DNA adducts formed.
Comparator Or Baseline	7,8‑Dihydro‑7,8‑dihydroxybenzo[a]pyrene: maximal DNA binding (approx. 3‑fold vs 9‑OH‑B[a]P; 60‑fold vs 3‑OH‑B[a]P).
Quantified Difference	DNA adduct level for 4,5‑diol = 0; for 7,8‑diol = maximal (3‑fold vs 9‑OH‑B[a]P).
Conditions	Rat liver nuclei from 3‑methylcholanthrene‑treated animals, NADPH‑fortified incubation, radiolabeled metabolites.

Why This Matters

The inability of 4,5‑dihydrodiol to form DNA adducts directly under these conditions contrasts sharply with the potent DNA reactivity of 7,8‑dihydrodiol, making the 4,5‑isomer the preferred compound when a non‑genotoxic B[a]P metabolite standard is required, e.g., for analytical method validation or as a negative control in genotoxicity testing.

• [1] Jernström B, Vadi H, Orrenius S. Formation of DNA-binding products from isolated benzo[a]pyrene metabolites in rat liver nuclei. Chem Biol Interact. 1978;20(3):311-21. View Source

Cell‑Type‑Specific Metabolic Partitioning: Hepatocyte vs Fibroblast Profiles

When B[a]P (not the pre‑formed dihydrodiol) was incubated with primary rat hepatocytes versus embryonic fibroblasts, the metabolite profiles diverged dramatically. Hepatocytes metabolized B[a]P principally to the 4,5‑dihydrodiol, phenols, and quinones, with only minor 7,8‑dihydrodiol accumulation, whereas fibroblasts preferentially generated the 7,8‑dihydrodiol [1]. This cell‑specific partitioning means that the 4,5‑dihydrodiol is the dominant primary dihydrodiol in hepatocyte‑based systems, a fact that must be accounted for when selecting authentic standards for metabolite quantification.

Cell‑type metabolic partitioning

Class-level

Hepatocytes: 4,5‑diol >> 7,8‑diol. Fibroblasts: 7,8‑diol >> 4,5‑diol. Qualitative shift, exact ratios cell‑type specific.

Hepatocyte models require 4,5‑diol as primary reference standard

Data to verify in specific cell system

Evidence Dimension	Metabolite profile composition (relative abundance of B[a]P dihydrodiols)
Target Compound Data	B[a]P‑4,5‑dihydrodiol: principal dihydrodiol metabolite in rat hepatocytes.
Comparator Or Baseline	B[a]P‑7,8‑dihydrodiol: predominant dihydrodiol in rat embryonic fibroblasts.
Quantified Difference	Qualitative shift: 4,5‑diol >> 7,8‑diol in hepatocytes; 7,8‑diol >> 4,5‑diol in fibroblasts. Exact ratios are cell‑type specific.
Conditions	Primary rat hepatocytes and embryonic fibroblasts, B[a]P concentration ≤ 15 μM, 3‑methylcholanthrene‑induced microsomes.

Why This Matters

Investigators using hepatocyte models for B[a]P metabolism must include the 4,5‑dihydrodiol as a primary reference standard, because it (not the 7,8‑isomer) is the major dihydrodiol observed in this system. Failure to do so will lead to misidentification of metabolites.

• [1] Jones CA, Santella RM, Huberman E, Selkirk JK, Grunberger D. Cell specific activation of benzo(a)pyrene by fibroblasts and hepatocytes. Carcinogenesis. 1983;4(11):1351-1357. View Source

Further Metabolic Activation to Bis‑Diols and Polar DNA Adducts (Conditional Genotoxicity)

Although 4,5‑dihydrodiol does not form DNA adducts in simple nuclear systems, β‑naphthoflavone‑induced rat liver microsomes can further oxidize it to a series of bis‑diols (e.g., trans,trans‑B[a]P‑4,5:7,8‑bis‑diol), which subsequently yield stable polar DNA adducts detectable by ³²P‑postlabeling [1]. This conditional activation highlights that the 4,5‑dihydrodiol is not strictly inert but can be a substrate for secondary metabolic pathways, contrasting with the direct, potent adduct formation seen with the 7,8‑dihydrodiol (which requires only a single epoxidation step to form BPDE).

Conditional bis‑diol activation

Supporting evidence

4,5‑Diol can form polar DNA adducts after two‑step microsomal oxidation to bis‑diols. Requires induced microsomes and prolonged incubation.

Context‑dependent genotoxicity potential

Not inert; assay condition review needed when minimal DNA reactivity is required

Evidence Dimension	DNA adduct formation potential after extensive microsomal activation
Target Compound Data	trans‑B[a]P‑4,5‑diol forms four polar DNA adducts after conversion to B[a]P‑4,5:7,8‑bis‑diols via induced microsomes.
Comparator Or Baseline	trans‑B[a]P‑7,8‑diol forms major BPDE‑DNA adducts (e.g., dG‑N²‑BPDE) through a single‑step epoxidation pathway.
Quantified Difference	4,5‑Diol requires two epoxidation steps to generate DNA‑reactive species; 7,8‑diol requires one. The adduct level from 4,5‑diol is qualitatively lower and requires prolonged, high‑activity microsomal incubation.
Conditions	β‑naphthoflavone‑induced rat liver microsomes, NADPH‑fortified, calf thymus DNA, ³²P‑postlabeling analysis.

Why This Matters

This evidence refines the selection criteria: if a researcher needs a B[a]P metabolite that is minimally DNA‑reactive under standard short‑term genotoxicity assays, the 4,5‑dihydrodiol is appropriate; however, if the goal is to study the ultimate carcinogen, the 7,8‑dihydrodiol (or BPDE) is mandated.

• [1] Horn J, Lehmann L, Seidel A, Glatt HR, Engst W. Biotransformation of trans-4,5-dihydroxy-4,5-dihydrobenzo[a]pyrene to benzo[a]pyrene bis-diols and DNA adducts by induced rat liver microsomes. Chem Res Toxicol. 2000;13(11):1125-1134. View Source

Key Application Scenarios for 4,5-Dihydro-4,5-dihydroxybenzo(a)pyrene Based on Its Proven Differentiation

Analytical Reference Standard for B[a]P Metabolite Profiling in Hepatocyte-Based Metabolism Studies

When using HPLC/FLD, GC/MS, or LC‑MS/MS to quantify B[a]P metabolites in hepatocyte or liver‑derived systems, authentic 4,5‑dihydrodiol is essential because it is often the predominant dihydrodiol formed, as demonstrated by Jones et al. (1983) [2]. Without this standard, a major fraction of the metabolic profile would be unassigned or misidentified. Laboratories performing regulatory metabolism studies should procure the 4,5‑dihydrodiol standard alongside the 7,8‑ and 9,10‑isomers for complete analyte coverage.

Negative Control Compound for DNA Adduct and Genotoxicity Assays

Because the 4,5‑dihydrodiol does not form DNA adducts in standard rat liver nuclear incubations, in contrast to the highly reactive 7,8‑dihydrodiol [1], it serves as an ideal negative control for ³²P‑postlabeling, comet assay, or Ames fluctuation test protocols. Its inclusion alongside the structurally similar 7,8‑dihydrodiol strengthens the specificity of genotoxicity findings and verifies that observed adducts originate from bay‑region activation.

Epoxide Hydrolase Activity Assay Substrate (K‑Region Selectivity)

The K‑region epoxide (B[a]P‑4,5‑oxide) is a highly mutagenic intermediate, and its detoxification to the 4,5‑dihydrodiol is catalyzed by epoxide hydrolases. The 4,5‑dihydrodiol is the stable product measured in radiometric or HPLC‑based epoxide hydrolase assays [1]. Its availability as a purified analytical standard enables accurate calibration of enzyme kinetics and facilitates inhibitor screening studies aimed at modulating PAH detoxification.

Photodegradation Pathway Mapping for Environmental PAH Fate Studies

B[a]P‑4,5‑dihydrodiol has been identified as one of the characteristic photodegradation products of benzo[a]pyrene in aqueous media under simulated sunlight, along with hydroxylated‑dione isomers [3]. Researchers studying the environmental phototransformation of PAHs require this compound as an authentic reference to confirm degradation pathway branching and to quantify photoproduct yields in natural water samples.

Application

Selection Property

Validation Focus

B[a]P metabolite profiling (hepatocyte models)

Predominant dihydrodiol in hepatocytes

Complete analyte coverage in LC‑MS/HPLC methods

DNA adduct / genotoxicity negative control

Non‑DNA‑reactive in standard nuclear assays

Assay specificity and adduct origin confirmation

Epoxide hydrolase activity assay

Stable K‑region dihydrodiol product

Enzyme kinetics calibration, inhibitor screening

Environmental photodegradation mapping

Characteristic photoproduct of B[a]P

Photoproduct confirmation and yield quantification

• [1] Jernström B, Vadi H, Orrenius S. Formation of DNA-binding products from isolated benzo[a]pyrene metabolites in rat liver nuclei. Chem Biol Interact. 1978;20(3):311-21. View Source
• [2] Jones CA, Santella RM, Huberman E, Selkirk JK, Grunberger D. Cell specific activation of benzo(a)pyrene by fibroblasts and hepatocytes. Carcinogenesis. 1983;4(11):1351-1357. View Source
• [3] Kot-Wasik A, Dąbrowska D, Namieśnik J. Photodegradation and biodegradation study of benzo(a)pyrene in different liquid media. J Photochem Photobiol A Chem. 2004;168(1-2):109-115. View Source